Cas no 2648997-28-6 (3-(2-isocyanatoethyl)imidazo1,2-apyridine)

3-(2-Isocyanatoethyl)imidazo[1,2-a]pyridine is a reactive isocyanate-functionalized heterocyclic compound, primarily used as a versatile intermediate in organic synthesis and polymer chemistry. Its key advantages include the presence of both an imidazopyridine moiety, which imparts electron-rich characteristics, and a highly reactive isocyanate group, enabling efficient crosslinking or functionalization in polyurethane and polyurea systems. The compound’s heterocyclic structure contributes to enhanced thermal and chemical stability in derived materials. Its reactivity with nucleophiles such as amines and alcohols makes it valuable for producing tailored coatings, adhesives, or specialty polymers with improved performance properties. Suitable for controlled reactions under anhydrous conditions, it offers precise modification capabilities in advanced material design.
3-(2-isocyanatoethyl)imidazo1,2-apyridine structure
2648997-28-6 structure
Product Name:3-(2-isocyanatoethyl)imidazo1,2-apyridine
CAS No:2648997-28-6
MF:C10H9N3O
MW:187.197961568832
CID:6107517
PubChem ID:165721298
Update Time:2025-06-09

3-(2-isocyanatoethyl)imidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

    • 3-(2-isocyanatoethyl)imidazo1,2-apyridine
    • EN300-1770741
    • 2648997-28-6
    • 3-(2-isocyanatoethyl)imidazo[1,2-a]pyridine
    • Inchi: 1S/C10H9N3O/c14-8-11-5-4-9-7-12-10-3-1-2-6-13(9)10/h1-3,6-7H,4-5H2
    • InChI Key: DBZJXMKDTDGFJB-UHFFFAOYSA-N
    • SMILES: O=C=NCCC1=CN=C2C=CC=CN12

Computed Properties

  • Exact Mass: 187.074561919g/mol
  • Monoisotopic Mass: 187.074561919g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 46.7Ų

3-(2-isocyanatoethyl)imidazo1,2-apyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1770741-0.05g
3-(2-isocyanatoethyl)imidazo[1,2-a]pyridine
2648997-28-6
0.05g
$1020.0 2023-09-20
Enamine
EN300-1770741-0.1g
3-(2-isocyanatoethyl)imidazo[1,2-a]pyridine
2648997-28-6
0.1g
$1068.0 2023-09-20
Enamine
EN300-1770741-0.25g
3-(2-isocyanatoethyl)imidazo[1,2-a]pyridine
2648997-28-6
0.25g
$1117.0 2023-09-20
Enamine
EN300-1770741-0.5g
3-(2-isocyanatoethyl)imidazo[1,2-a]pyridine
2648997-28-6
0.5g
$1165.0 2023-09-20
Enamine
EN300-1770741-1.0g
3-(2-isocyanatoethyl)imidazo[1,2-a]pyridine
2648997-28-6
1g
$1214.0 2023-06-03
Enamine
EN300-1770741-2.5g
3-(2-isocyanatoethyl)imidazo[1,2-a]pyridine
2648997-28-6
2.5g
$2379.0 2023-09-20
Enamine
EN300-1770741-5.0g
3-(2-isocyanatoethyl)imidazo[1,2-a]pyridine
2648997-28-6
5g
$3520.0 2023-06-03
Enamine
EN300-1770741-10.0g
3-(2-isocyanatoethyl)imidazo[1,2-a]pyridine
2648997-28-6
10g
$5221.0 2023-06-03
Enamine
EN300-1770741-1g
3-(2-isocyanatoethyl)imidazo[1,2-a]pyridine
2648997-28-6
1g
$1214.0 2023-09-20
Enamine
EN300-1770741-5g
3-(2-isocyanatoethyl)imidazo[1,2-a]pyridine
2648997-28-6
5g
$3520.0 2023-09-20

Additional information on 3-(2-isocyanatoethyl)imidazo1,2-apyridine

Introduction to 3-(2-isocyanatoethyl)imidazo1,2-apyridine (CAS No. 2648997-28-6)

3-(2-isocyanatoethyl)imidazo1,2-apyridine, a compound with the chemical identifier CAS No. 2648997-28-6, represents a significant advancement in the realm of pharmaceutical chemistry. This heterocyclic compound, featuring an imidazo[1,2-a]pyridine core substituted with a 2-isocyanatoethyl group, has garnered considerable attention due to its versatile applications in medicinal chemistry and drug development. The unique structural configuration of this molecule imparts distinct chemical properties that make it a valuable scaffold for designing novel therapeutic agents.

The imidazo[1,2-a]pyridine moiety is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with various biological targets. This particular derivative, 3-(2-isocyanatoethyl)imidazo1,2-apyridine, has been extensively studied for its potential in modulating biological pathways associated with inflammation, cancer, and infectious diseases. The presence of the isocyanatoethyl group introduces a reactive site that can undergo further functionalization, enabling the synthesis of a diverse array of derivatives with tailored biological activities.

Recent research has highlighted the significance of this compound in the development of small-molecule inhibitors. Studies have demonstrated that derivatives of 3-(2-isocyanatoethyl)imidazo1,2-apyridine exhibit potent inhibitory effects on enzymes and receptors involved in disease pathogenesis. For instance, modifications to the imidazo[1,2-a]pyridine core have led to compounds with enhanced binding affinity and selectivity for target proteins. These findings underscore the compound's potential as a lead structure in drug discovery initiatives.

The reactivity of the isocyanatoethyl group provides a strategic handle for conjugation with other bioactive molecules, facilitating the development of prodrugs or targeted delivery systems. This adaptability has opened up new avenues for therapeutic intervention, particularly in oncology and immunotherapy. Researchers have leveraged this reactivity to create conjugates that exhibit improved pharmacokinetic profiles or enhanced tumor-specific delivery.

In the context of oncology research, 3-(2-isocyanatoethyl)imidazo1,2-apyridine and its derivatives have been investigated for their ability to inhibit kinases and other enzymes overexpressed in cancer cells. Preclinical studies have shown promising results in reducing tumor growth and metastasis when these compounds are administered orally or intravenously. The ability to fine-tune the chemical structure has allowed scientists to optimize solubility, bioavailability, and metabolic stability, critical factors for successful clinical translation.

The compound's interaction with biological targets is further illuminated by computational studies employing molecular modeling techniques. These studies have provided insights into the binding modes of 3-(2-isocyanatoethyl)imidazo1,2-apyridine derivatives at various receptors and enzymes. Such knowledge is invaluable for rational drug design, enabling chemists to predict and modulate biological activity more effectively.

Beyond its applications in oncology, this compound has shown promise in addressing infectious diseases. The imidazo[1,2-a]pyridine scaffold is known to interact with viral proteases and other essential enzymes in pathogens. Derivatives of 3-(2-isocyanatoethyl)imidazo1,2-apyridine have been explored as potential antiviral agents, demonstrating efficacy against a range of viruses by inhibiting critical replication steps.

The synthesis of 3-(2-isocyanatoethyl)imidazo1,2-apyridine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to scale up synthesis for preclinical and clinical studies. The availability of high-quality starting materials has been instrumental in these efforts.

The pharmacological profile of this compound continues to be refined through structural optimization studies. Researchers are exploring various substituents on the imidazo[1,2-a]pyridine core and the isocyanatoethyl group to enhance potency and selectivity. These efforts are supported by high-throughput screening technologies that allow rapid evaluation of large libraries of derivatives.

In conclusion, 3-(2-isocyanatoethyl)imidazo1,2-apyridine (CAS No. 2648997-28-6) represents a compelling example of how structural innovation can lead to novel therapeutic agents. Its unique chemical properties and reactivity make it a versatile scaffold for drug discovery across multiple therapeutic areas. As research progresses, this compound is poised to play an increasingly significant role in addressing unmet medical needs.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd